Cas no 893741-31-6 (2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde
• CAS No: 893741-31-6
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD06802790
• CID: 1941257
• PubChem ID: 20100251
• Update Time: 2025-05-23

2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde
• 4-HYDROXY-4'-(METHYLSULFONYL)[1,1'-BIPHENYL]-3-CARBALDEHYDE
• A1-53779
• 2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%
• 4-Hydroxy-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carbaldehyde
• SCHEMBL15674737
• DTXSID20602525
• 893741-31-6
• 4-Hydroxy-4'-(methylsulfonyl)-[1,1'-biphenyl]-3-carbaldehyde
• 2-Formyl-4-(4-methylsulfonylphenyl)phenol
• MFCD06802790
• AKOS004117155

• MDL： MFCD06802790
• Inchi： 1S/C14H12O4S/c1-19(17,18)13-5-2-10(3-6-13)11-4-7-14(16)12(8-11)9-15/h2-9,16H,1H3
• InChI Key： WEROGDHKVWLMCE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(=C(C=O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 276.04563003Da
• Monoisotopic Mass: 276.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde

2-Hydroxy-5-(4-Methylsulfonylphenyl)Benzaldehyde: A Comprehensive Overview

2-Hydroxy-5-(4-Methylsulfonylphenyl)Benzaldehyde (CAS No: 893741-31-6) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique aromatic system and functional groups, has been extensively studied for its potential applications in drug discovery and material science. The molecule consists of a benzaldehyde moiety with a hydroxyl group at the 2-position and a methylsulfonyl-substituted phenyl group at the 5-position, creating a highly conjugated system that imparts interesting electronic and optical properties.

The synthesis of 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde involves multi-step organic reactions, often employing advanced techniques such as Suzuki coupling or Stille coupling to achieve the desired substitution patterns. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to minimize environmental impact while maintaining high product quality.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde exhibits potent antioxidant properties, making it a promising candidate for use in anti-aging cosmetics and nutraceuticals. Additionally, it has demonstrated significant anti-inflammatory effects in vitro, suggesting potential applications in the treatment of chronic inflammatory diseases such as arthritis or cardiovascular disorders.

Recent research has also highlighted the compound's role in modulating cellular signaling pathways. For instance, it has been found to inhibit the activity of certain kinases involved in cancer progression, thereby opening new avenues for anticancer drug development. Furthermore, its ability to interact with membrane receptors suggests potential applications in neuroprotective therapies for conditions like Alzheimer's disease or Parkinson's disease.

In terms of chemical properties, 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde exhibits high thermal stability and excellent solubility in polar solvents, making it suitable for various industrial applications. Its UV-absorbing properties have led to its use as a stabilizer in polymers and coatings, protecting materials from degradation caused by sunlight exposure.

From an environmental perspective, the compound's biodegradability has been assessed under different conditions, revealing moderate rates of breakdown under aerobic conditions. This information is crucial for assessing its environmental impact and designing sustainable manufacturing processes.

Looking ahead, ongoing studies are focusing on optimizing the compound's bioavailability through structural modifications and delivery systems. Researchers are also exploring its synergistic effects when combined with other bioactive molecules, aiming to develop multi-target therapies with enhanced efficacy and reduced side effects.

In conclusion, 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde (CAS No: 893741-31-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological activities and favorable chemical properties, positions it as a valuable asset in both academic research and industrial development.